Cas no 1895395-85-3 (3-(1-methylpiperidin-4-yl)but-3-en-1-amine)

• Product Name: 3-(1-methylpiperidin-4-yl)but-3-en-1-amine
• CAS No: 1895395-85-3
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 6199719
• PubChem ID: 117268269
• Update Time: 2025-06-12

3-(1-methylpiperidin-4-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpiperidin-4-yl)but-3-en-1-amine
• EN300-1766237
• 1895395-85-3

• Inchi： 1S/C10H20N2/c1-9(3-6-11)10-4-7-12(2)8-5-10/h10H,1,3-8,11H2,2H3
• InChI Key： UGFFDJYTXWVFBC-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C(=C)CCN)CC1

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(1-methylpiperidin-4-yl)but-3-en-1-amine

Comprehensive Overview of 3-(1-methylpiperidin-4-yl)but-3-en-1-amine (CAS No. 1895395-85-3): Properties, Applications, and Industry Insights

The compound 3-(1-methylpiperidin-4-yl)but-3-en-1-amine (CAS No. 1895395-85-3) is a specialized organic molecule featuring a unique combination of a piperidine ring and an amine functional group. This structure grants it versatile chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its alkene moiety further enhances reactivity, enabling applications in polymerization and cross-linking reactions. Researchers are increasingly exploring its potential as a building block for novel drug candidates, particularly in neurological and metabolic disorders.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-(1-methylpiperidin-4-yl)but-3-en-1-amine has surged, driven by advancements in precision medicine and green chemistry. A 2023 market analysis highlighted its role in optimizing catalytic processes, reducing waste in synthetic pathways. Users frequently search for "CAS 1895395-85-3 supplier" or "amine-functionalized piperidine derivatives," reflecting industrial needs. The compound’s stability under mild conditions also aligns with trends favoring sustainable solvents and low-energy reactions.

From a structural perspective, the 1-methylpiperidin-4-yl group contributes to lipophilicity, a critical factor in drug design for blood-brain barrier penetration. Concurrently, the but-3-en-1-amine chain offers sites for bioconjugation, attracting attention in proteomics and antibody-drug conjugate (ADC) development. Laboratories often query "modification strategies for 1895395-85-3" or "piperidine-amine hybrid applications," underscoring its interdisciplinary relevance.

Innovative studies have leveraged 3-(1-methylpiperidin-4-yl)but-3-en-1-amine to develop smart materials, such as pH-responsive polymers for controlled drug release. Its dual functionality (amine and alkene) allows integration into dendrimers and hydrogels, addressing search trends like "multifunctional monomers for biomaterials." Furthermore, its compatibility with click chemistry protocols positions it as a candidate for high-throughput screening libraries.

Quality control remains paramount for CAS No. 1895395-85-3, with analytical techniques like HPLC-MS and NMR ensuring batch consistency. Regulatory-compliant synthesis routes are another hot topic, as evidenced by searches for "GMP-grade 1895395-85-3." The compound’s low cytotoxicity profile, validated in preliminary assays, further supports its adoption in biocompatible formulations.

In conclusion, 3-(1-methylpiperidin-4-yl)but-3-en-1-amine exemplifies the convergence of structural ingenuity and practical utility. As industries prioritize molecular diversity and process efficiency, this compound is poised to play a pivotal role in next-generation innovations. Its alignment with AI-driven drug discovery and circular economy principles ensures enduring relevance in scientific and commercial landscapes.